Cas no 88444-20-6 (Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy-)

• Product Name: Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy-
• CAS No: 88444-20-6
• MF: C₁₉H₃₄O₅
• MW: 342.470266819
• CID: 632536
• PubChem ID: 13785351
• Update Time: 2025-04-19

Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(8-cyclohexyloctyl)-3-hydroxy-
• 3-(8-cyclohexyloctyl)-3-hydroxypentanedioic acid
• SCHEMBL10783292
• DTXSID20549426
• 88444-20-6

• Inchi： 1S/C19H34O5/c20-17(21)14-19(24,15-18(22)23)13-9-4-2-1-3-6-10-16-11-7-5-8-12-16/h16,24H,1-15H2,(H,20,21)(H,22,23)
• InChI Key： SVPTXEYGBZSOFQ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC(=O)O)CCCCCCCCC1CCCCC1

Computed Properties

• Exact Mass: 342.24062418g/mol
• Monoisotopic Mass: 342.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 94.8Ų